3,4-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide

• IUPAC Name: 3,4-dimethyl-N-[1-(oxolan-2-yl)ethyl]benzamide
• InChI: InChI=1S/C15H21NO2/c1-10-6-7-13(9-11(10)2)15(17)16-12(3)14-5-4-8-18-14/h6-7,9,12,14H,4-5,8H2,1-3H3,(H,16,17)
• InChI Key: PHPBKIILYPSVTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(C)C2CCCO2)C
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

3,4-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a benzamide core substituted with a 3,4-dimethyl group and a tetrahydro-2-furanyl ethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide typically involves the reaction of 3,4-dimethylbenzoic acid with 1-(tetrahydro-2-furanyl)ethylamine. The reaction is carried out under acidic or basic conditions to facilitate the formation of the amide bond. Common reagents used in this synthesis include coupling agents such as dicyclohexylcarbodiimide (DCC) and catalysts like 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

In an industrial setting, the production of 3,4-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide may involve large-scale batch or continuous flow processes. These methods ensure high yield and purity of the final product. The reaction conditions are optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

3,4-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The benzamide group can undergo nucleophilic substitution reactions, where the amide nitrogen is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or other derivatives.

Scientific Research Applications

3,4-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(tetrahydro-2-furanyl)ethyl]benzamide
• 3,4-dimethylbenzamide
• N-[1-(tetrahydro-2-furanyl)ethyl]-4-methylbenzamide

Uniqueness

3,4-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide is unique due to the presence of both the 3,4-dimethyl and tetrahydro-2-furanyl ethyl groups. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.